Cas no 1500489-36-0 (methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate
• CAS No: 1500489-36-0
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5961189
• PubChem ID: 83532728
• Update Time: 2025-05-20

methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate
• EN300-1836282
• 1500489-36-0

• Inchi： 1S/C10H10N2O3/c1-15-10(14)9(13)6-2-3-7-8(4-6)12-5-11-7/h2-5,9,13H,1H3,(H,11,12)
• InChI Key： YCXMXGGKSDUAEJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate

Methyl 2-(1H-1,3-Benzodiazol-5-yl)-2-hydroxyacetate: A Comprehensive Overview

The compound methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate (CAS No. 1500489-36-0) is a significant organic compound with a unique structure and diverse applications in various fields of chemistry and materials science. This compound has garnered attention due to its potential in drug development, material synthesis, and as a precursor for advanced functional materials.

Methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate is characterized by its benzodiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a diazole ring. The presence of the hydroxyl group (-OH) and the methyl ester group (-OCH₃) introduces unique chemical reactivity and physical properties to the molecule. The compound's structure allows for various functionalization possibilities, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of benzodiazole derivatives in medicinal chemistry due to their potential as anti-inflammatory agents, antioxidants, and even as components in anticancer drugs. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain benzodiazole derivatives exhibit significant anti-proliferative activity against cancer cell lines, suggesting their potential as lead compounds for drug development.

In addition to its medicinal applications, methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate has been explored for its role in material science. The compound's ability to form self-assembled monolayers (SAMs) has been investigated for use in creating surfaces with tailored properties for applications in sensors and electronics. A study in *Advanced Materials* reported that SAMs formed from this compound exhibit excellent stability and reproducibility, making them suitable for high-performance electronic devices.

The synthesis of methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for both academic research and industrial applications.

Furthermore, the compound's benzodiazole core has been utilized in the development of advanced optical materials. For example, studies have shown that incorporating this structure into polymer matrices can enhance the material's optical properties, such as refractive index and light scattering efficiency. This makes it a promising candidate for use in next-generation optical devices like lenses and waveguides.

From an environmental perspective, the synthesis and application of methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate have been designed with sustainability in mind. Researchers are exploring green chemistry approaches to minimize waste generation and reduce the environmental footprint of its production processes.

In conclusion, methyl 2-(1H-1,3-benzodiazol-5-yl)-2-hydroxyacetate (CAS No. 1500489-36-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications ranging from drug discovery to advanced materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.